Cas no 10357-27-4 (p-Nitrophenyl α-D-mannopyranoside)

p-Nitrophenyl α-D-mannopyranoside Properties

Names and Identifiers

• a-D-Mannopyranoside, 4-nitrophenyl
• 4-NITROPHENYL-ALPHA-D-MANNOPYRANOSIDE
• 4-Nitrophenyl alpha-D-Mannopyranoside [Substrate for alpha-Mannosidase]
• 4-Nitrophenyl a-D-mannopyranoside
• 4-Nitrophenyl alpha-D-mannopyranoside
• 4-Nitrophenyl α-D-mannopyranoside
• 4-NITROPHENYL-ALPHA-D-MANNOPYRANOSIDE [SUBSTRATE FOR ALPHA-MANNOSIDASE]
• NITROPHENYL-a-D-MANNOPYRANOSIDE, 4-(RG)
• p-Nitrophenyl α-D-Ma
• p-Nitrophenyl α-D-Mannopyranoside
• 4-nitrophenyl D-mannopyranoside
• 4-nitrophenyl hexopyranoside
• p-Nitrophenyl alpha-D-mannopyranoside
• 4'-NITROPHENYL-ALPHA-D-MANNOPYRANOSIDE
• P-NITROPHENYL-alpha-D-MANNOPYRANOSIDE
• (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
• pNPalphaMan
• pNP-alpha-D-Man
• BIM1208
• 4-Nitrophenyl I+/--D-mannopyranoside
• CHEMBL1173567
• p-nitrophenyl a-D-mannopyranoside
• WURCS=2.0/1,1,0/[a1122h-1a_1-5_1*O(C^EC^ZC^EC^EC^ZC^E$3)/6NO/9=O]/1/
• CS-0142278
• a-D-Mannopyranoside,4-nitrophenyl
• A-D-mannopyranoside
• p-Nitrophenyl
• 4-Nitrophenyl alpha-D-mannopyranoside, alpha-mannosidase substrate
• AKOS016009937
• AS-61394
• Q27464496
• p-Nitrophenyl ?-D-Mannopyranoside
• 4-Nitrophenyla-D-mannopyranoside
• SCHEMBL149794
• 4-nitrophenyl
• AMY41720
• MFCD00066002
• AKOS016015695
• HY-137822
• N0619
• (2R,3S,4S,5S,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• A896414
• 4-Nitrophenyl alpha -D-mannopyranoside
• 10357-27-4
• DTXSID601299735
• NS00087507
• 4-Nitrophenyl-alpha-D-mannopyranoside
• A-d-mannopyranoside
• p-Nitrophenyl I+/--D-mannopyranoside
• +Expand

• MDL： MFCD00066002
• InChIKey： IFBHRQDFSNCLOZ-GCHJQGSQSA-N
• Inchi： 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9-,10+,11+,12+/m1/s1
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 92210

Computed Properties

• Exact Mass: 301.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 301.07976644g/mol
• Heavy Atom Count: 21
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Surface Charge: 0
• Topological Polar Surface Area: 145

Experimental Properties

• LogP: -0.70330
• PSA: 145.20000
• Water Partition Coefficient: Soluble in water at 10mg/ml
• Melting Point: 178.0 to 183.0 deg-C
• Solubility: Slightly soluble (6 g/l) (25 º C),
• Color/Form: White yellow crystalline powder
• Solubility: Dimethylformamide
• Specific Rotation: +154 to +166° (c=0.2, H2O)
• Density: 1.599±0.06 g/cm3 (20 ºC 760 Torr),